Epiheterodendrin
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Overview
Description
Epiheterodendrin is a natural product found in Hordeum vulgare, Oemleria cerasiformis, and Rhodotypos scandens with data available.
Scientific Research Applications
Cyanogenesis in Barley
Epiheterodendrin, a cyanogenic β-d-glucoside derived from leucine, is specifically accumulated in the leaf epidermis of barley (Hordeum vulgare L.). Barley leaves, however, are not cyanogenic due to the absence of a cyanide-releasing β-d-glucosidase. Research by Nielsen et al. (2006) in "Planta" focused on reconstituting cyanogenesis in barley leaf epidermal cells through the expression of a cyanogenic β-d-glucosidase from sorghum. This led to a significant reduction in colonization by Blumeria graminis, the fungus causing barley powdery mildew (Nielsen et al., 2006).
Biochemical Analysis and Synthesis
Nielsen et al. (2002) in "Plant Physiology" studied the presence of cyano glucosides, including this compound, in barley seedlings. This compound was the only cyanogenic glucoside among them, comprising 12-18% of the total cyano glucosides content. This study suggests the biochemical pathways for the formation of these compounds and their localization in plant tissues (Nielsen et al., 2002). Moreover, a 2016 study by Møller et al. in "Journal of Natural Products" provided a method for the chemical synthesis of this compound, among other cyanogenic glucosides, highlighting a stereocontrolled approach for synthesizing these compounds (Møller et al., 2016).
Properties
57103-47-6 | |
Molecular Formula |
C11H19NO6 |
Molecular Weight |
261.27 g/mol |
IUPAC Name |
(2R)-3-methyl-2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybutanenitrile |
InChI |
InChI=1S/C11H19NO6/c1-5(2)6(3-12)17-11-10(16)9(15)8(14)7(4-13)18-11/h5-11,13-16H,4H2,1-2H3/t6-,7+,8+,9-,10+,11+/m0/s1 |
InChI Key |
CQWWASNOGSDPRL-OVHRRVLLSA-N |
Isomeric SMILES |
CC(C)[C@H](C#N)O[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O |
SMILES |
CC(C)C(C#N)OC1C(C(C(C(O1)CO)O)O)O |
Canonical SMILES |
CC(C)C(C#N)OC1C(C(C(C(O1)CO)O)O)O |
synonyms |
epiheterodendrin |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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